Cas no 1870039-63-6 (1-(4-Bromophenyl)-4-(trifluoromethyl)triazole)

• Product Name: 1-(4-Bromophenyl)-4-(trifluoromethyl)triazole
• CAS No: 1870039-63-6
• MF: C₉H₅BrF₃N₃
• MW: 292.055310964584
• CID: 5276043
• Update Time: 2025-05-25

1-(4-Bromophenyl)-4-(trifluoromethyl)triazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-4-(trifluoromethyl)-1H-1,2,3-triazole
• 1-(4-Bromophenyl)-4-(trifluoromethyl)triazole

• Inchi： 1S/C9H5BrF3N3/c10-6-1-3-7(4-2-6)16-5-8(14-15-16)9(11,12)13/h1-5H
• InChI Key： GFGGDCBTICSHHX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C=C(C(F)(F)F)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 3
• Topological Polar Surface Area: 30.7

Additional information on 1-(4-Bromophenyl)-4-(trifluoromethyl)triazole

Comprehensive Overview of 1-(4-Bromophenyl)-4-(trifluoromethyl)triazole (CAS No. 1870039-63-6): Properties, Applications, and Industry Relevance

The compound 1-(4-Bromophenyl)-4-(trifluoromethyl)triazole (CAS No. 1870039-63-6) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 4-bromophenyl and trifluoromethyl functional groups, make it a versatile intermediate for synthesizing bioactive compounds. Researchers and industry professionals frequently search for terms like "triazole derivatives applications", "bromophenyl compounds in drug discovery", and "trifluoromethyl triazole synthesis", reflecting its relevance in modern chemistry.

In recent years, the demand for fluorinated compounds like 1-(4-Bromophenyl)-4-(trifluoromethyl)triazole has surged due to their enhanced metabolic stability and lipophilicity, critical properties in drug design. The trifluoromethyl group (CF₃) is particularly sought after for its ability to improve pharmacokinetic profiles, a topic often queried as "role of CF3 in medicinal chemistry". Meanwhile, the 4-bromophenyl moiety offers a handle for further functionalization via cross-coupling reactions, aligning with trends in click chemistry and SuFEx (Sulfur Fluoride Exchange) methodologies.

From a synthetic perspective, CAS No. 1870039-63-6 is typically prepared via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This method’s efficiency and modularity explain why searches for "triazole synthesis optimization" and "CuAAC reaction conditions" remain prevalent. The compound’s crystalline nature and moderate solubility in polar organic solvents (e.g., DMSO, acetonitrile) also make it amenable to high-throughput screening, a technique pivotal in fragment-based drug discovery.

Beyond pharmaceuticals, 1-(4-Bromophenyl)-4-(trifluoromethyl)triazole finds utility in material science, particularly in designing organic electronic materials. Its electron-withdrawing trifluoromethyl group and bromine substituent enable tuning of HOMO-LUMO gaps, a hot topic in OLED and photovoltaic research. Queries such as "triazoles in optoelectronics" and "halogenated aromatic compounds for semiconductors" underscore this interdisciplinary appeal.

Regulatory and safety profiles of CAS No. 1870039-63-6 are equally critical to users. While not classified as hazardous under major chemical inventories, proper handling protocols (e.g., PPE, ventilation) are recommended due to its brominated aromatic nature. Environmental persistence of fluorinated compounds is another trending concern, driving searches like "biodegradability of CF3-containing molecules" and "green chemistry alternatives for triazoles".

In conclusion, 1-(4-Bromophenyl)-4-(trifluoromethyl)triazole exemplifies the intersection of medicinal chemistry, materials science, and sustainable synthesis. Its dual functionality as a pharmacophore and material building block ensures continued relevance in both academic and industrial settings. As research evolves, so will interest in related keywords such as "triazole-based inhibitors", "fluorine in agrochemicals", and "bromophenyl cross-coupling applications".